3-(4-nitrophenyl)-5-phenyl-1H-1,2,4-triazole

• IUPAC Name: 5-(4-nitrophenyl)-3-phenyl-1H-1,2,4-triazole
• InChI: InChI=1S/C14H10N4O2/c19-18(20)12-8-6-11(7-9-12)14-15-13(16-17-14)10-4-2-1-3-5-10/h1-9H,(H,15,16,17)
• InChI Key: CWVXCNAGIMKZGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=N2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H10N4O2
• DSSTOX Substance ID: DTXSID40350374
• Molecular Weight: 266.25 g/mol
• CAS RN: 4057-66-3

Description

3-(4-nitrophenyl)-5-phenyl-1H-1,2,4-triazole is a chemical compound that is widely used in scientific research. It is a triazole derivative that has a unique structure and properties. This compound has been extensively studied for its potential applications in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Pharmacological Properties and Toxicity

Recent research has highlighted the significance of nitrogen-containing heterocycles like 1,2,4-triazoles, which are integral in drugs with various pharmacological effects (antifungal, antidepressant, hepatoprotective, wound healing, antiviral, etc.). A study by Shcherbak, Kaplaushenko, & Belenichev (2014) found that 1,2,4-triazole-3-thiones, including 4-amino-5-(2-, 3-, 4-nitrophenyl)-1,2,4-triazoles, are generally low in toxicity, suggesting their suitability for further pharmacological applications.

Antimicrobial Activity

Compounds containing the 1,2,4-triazole structure, such as 3-(4'-nitrophenyl)-4-(4"-chloro benzamido)-5-substituted phenyl)-4H-1,2,4-triazole, have demonstrated significant antibacterial activity. Roy, Desai, & Desai (2005) in their paper published in the Journal of Chemistry reported this finding, emphasizing the potential of these compounds in antimicrobial treatments (Roy, Desai, & Desai, 2005).

Synthesis and Chemical Properties

The synthesis and chemical properties of triazole derivatives are also of considerable interest. For instance, Wang et al. (2011) described the molecular structure and angles formed by different phenyl rings in the triazole molecule, providing insights into the chemical behavior of these compounds (Wang, Gao, Xu, Wu, & Liu, 2011).

Metabolic Pathway Analysis

In vivo metabolism studies, like the one conducted by Oruç et al. (1999), have explored the metabolic pathways of triazole derivatives in rats. Their work on 5-(4-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione revealed the formation of various metabolites, shedding light on how these compounds are processed in biological systems (Oruç, Rollas, Kabasakal, & Uysal, 1999).

Applications in Material Science

Triazoles have applications beyond pharmacology. Rao et al. (2016) investigated the thermal stability of nitro-rich 1,2,4-triazoles, finding applications in materials science, particularly in explosives and propellants for rocket fuels. Their study demonstrated the relationship between chemical structure and thermal stability, crucial for developing new energetic materials (Rao, Chaudhary, Kommu, & Sahoo, 2016).